Cas no 591-68-4 (Butyl valerate)

• Product Name: Butyl valerate
• CAS No: 591-68-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00015258
• CID: 38598
• PubChem ID: 24900927
• Update Time: 2025-06-26

Butyl valerate Chemical and Physical Properties

Names and Identifiers

• Butyl pentanoate
• BUTYL-VALERATE
• Butyl Valerate
• n-Butyl valerate
• Pentanoic Acid Butyl Ester
• Valeric Acid Butyl Ester
• PENTANOIC ACID, BUTYL ESTER
• Valeric acid, butyl ester
• Butyl valerianate
• n-butyl pentanoate
• F93Z6CCM06
• OKJADYKTJJGKDX-UHFFFAOYSA-N
• BUTYLVALERATE
• FEMA No. 2217
• BuCO2Bu
• Butyl valerate, >=98%
• KSC489Q3D
• FEMA 2217
• 8800AB
• LMFA07010796
• Butyl valerate

• MDL： MFCD00015258
• Inchi： 1S/C9H18O2/c1-3-5-7-9(10)11-8-6-4-2/h3-8H2,1-2H3
• InChI Key： OKJADYKTJJGKDX-UHFFFAOYSA-N
• SMILES： CCCCOC(CCCC)=O

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid with special smell. [1]
• Density: 0.868 g/mL at 25 °C(lit.)
• Melting Point: -92.8°C
• Boiling Point: 185°C(lit.)
• Flash Point: 67 ºC
• Refractive Index: n20/D 1.412(lit.)
• PSA: 26.30000
• LogP: 2.51990
• Solubility: Insoluble in water, soluble in ethanol and diethyl ether. [8]
• FEMA: 2217 | BUTYL VALERATE

Butyl valerate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R10;R36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• Risk Phrases：R10; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Butyl valerate

Properties and Applications of Butyl valerate (CAS No. 591-68-4)

Butyl valerate, with the chemical formula C₈H₁₆O₂ and CAS number 591-68-4, is an ester derived from valeric acid and butanol. This compound is widely recognized for its unique chemical properties and versatile applications in various industrial and scientific domains. As a medium-chain fatty acid ester, it exhibits characteristics that make it particularly useful in pharmaceutical formulations, fragrances, and as an intermediate in organic synthesis.

The molecular structure of Butyl valerate consists of a butyl group attached to a carboxylate ester moiety. This configuration imparts a range of physical properties, including moderate volatility, solubility in organic solvents, and a pleasant, fruity odor profile. These attributes have positioned it as a valuable component in fine chemical manufacturing and specialty applications.

In recent years, Butyl valerate has garnered attention in the field of pharmaceutical research due to its potential biological activities. Studies have suggested that this compound may exhibit mild sedative effects, making it a candidate for inclusion in formulations aimed at relaxation or stress reduction. Additionally, its ability to interact with lipid membranes has led to investigations into its role as a penetration enhancer for poorly soluble drugs, potentially improving bioavailability.

One of the most compelling aspects of Butyl valerate is its application in the fragrance industry. Its sweet, fruity aroma is highly desirable for perfumery and cosmetic products. The compound’s stability under various conditions makes it a preferred choice for long-lasting fragrances. Furthermore, its compatibility with other fragrance compounds allows for the creation of complex scent profiles that are both appealing and durable.

From an industrial perspective, Butyl valerate serves as an important intermediate in the synthesis of more complex molecules. Its reactivity with nucleophiles and electrophiles allows chemists to construct diverse molecular architectures efficiently. This versatility has made it a staple in organic synthesis laboratories where rapid and scalable production is required.

Environmental considerations also play a significant role in the utilization of Butyl valerate. Unlike some synthetic esters, it tends to degrade more readily under natural conditions, reducing environmental persistence. This biodegradability makes it a more sustainable option for applications where ecological impact is a concern.

Recent advancements in green chemistry have further highlighted the potential of Butyl valerate as an eco-friendly solvent substitute. Its lower toxicity profile compared to traditional solvents like dichloromethane or acetone has prompted researchers to explore its use in processes requiring environmentally benign alternatives.

The pharmaceutical industry continues to investigate novel therapeutic applications for Butyl valerate. Preliminary studies have indicated that it may possess anti-inflammatory properties by modulating certain enzymatic pathways. While further research is needed to fully elucidate these mechanisms, the findings are promising for developing new treatment strategies.

In conclusion, Butyl valerate (CAS No. 591-68-4) is a multifaceted compound with broad utility across multiple sectors. Its unique chemical properties, combined with emerging research findings, underscore its importance as both an industrial chemical and a potential pharmaceutical agent. As scientific understanding evolves, the applications of Butyl valerate are likely to expand even further, reinforcing its status as a valuable material in modern chemistry.